Cas no 2228130-51-4 (2-amino-2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid
• CAS No: 2228130-51-4
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 6082725
• PubChem ID: 165694609
• Update Time: 2025-05-21

2-amino-2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid
• 2228130-51-4
• 2-amino-2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid
• EN300-2003978

• Inchi： 1S/C12H14BrNO2/c1-7-4-8(6-9(13)5-7)12(2-3-12)10(14)11(15)16/h4-6,10H,2-3,14H2,1H3,(H,15,16)
• InChI Key： FAPYZDVMTHNJIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid

2-Amino-2-(1-(3-Bromo-5-Methylphenyl)cyclopropyl)acetic Acid (CAS No: 2228130-51-4)

The compound 2-Amino-2-(1-(3-Bromo-5-Methylphenyl)cyclopropyl)acetic Acid, with the CAS number 2228130-51-4, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including an amino group, a cyclopropyl ring, and a substituted phenyl group, which collectively contribute to its diverse biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer biology. Researchers have demonstrated that 2-Amino-2-(1-(3-Bromo-5-Methylphenyl)cyclopropyl)acetic Acid exhibits selective inhibitory effects on key enzymes involved in tumor progression, such as protein kinase C (PKC) and matrix metalloproteinases (MMPs). These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including Friedel-Crafts alkylation and Stork enamine alkylation. The incorporation of the bromine atom at the 3-position of the phenyl ring introduces a unique electronic environment that enhances the compound's bioavailability and pharmacokinetic properties. Additionally, the cyclopropyl group contributes to the molecule's rigidity, which is crucial for its interaction with target proteins.

One of the most intriguing aspects of this compound is its ability to modulate epigenetic regulators, such as histone deacetylases (HDACs). Recent research has shown that 2-Amino-2-(1-(3-Bromo-5-Methylphenyl)cyclopropyl)acetic Acid can inhibit HDAC activity, leading to increased histone acetylation and subsequent activation of tumor suppressor genes. This mechanism underscores its potential as an epigenetic therapeutic agent in oncology.

In terms of structural characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided insights into its stereochemistry and conformational dynamics, which are critical for understanding its biological activity. The presence of the methyl group at the 5-position of the phenyl ring further stabilizes the molecule's conformation, enhancing its binding affinity to target receptors.

The development of analogs based on this compound has also been a focal point in recent research. By modifying substituents on the phenyl ring or altering the size and functionality of the cyclopropyl group, scientists have been able to optimize the compound's pharmacological properties. For instance, substituting bromine with other halogens or introducing electron-withdrawing groups has been shown to enhance selectivity and reduce off-target effects.

From a therapeutic standpoint, 2-Amino-2-(1-(3-Bromo-5-Methylphenyl)cyclopropyl)acetic Acid holds promise not only in oncology but also in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Its ability to modulate multiple signaling pathways makes it a versatile candidate for drug development.

In conclusion, CAS No: 2228130-51-4 represents a significant advancement in medicinal chemistry, offering a unique combination of structural features and biological activities that make it a compelling candidate for further research and development.